Cas no 54951-55-2 (1-(4-nitrophenyl)pent-1-en-3-one)

1-(4-nitrophenyl)pent-1-en-3-one structure
54951-55-2 structure
Product Name:1-(4-nitrophenyl)pent-1-en-3-one
CAS No:54951-55-2
MF:C11H11NO3
MW:205.209943056107
CID:943112
PubChem ID:5838015
Update Time:2025-04-19

1-(4-nitrophenyl)pent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-nitrophenyl)pent-1-en-3-one
    • 1,6-Heptadiene-3,5-dione, 1-(3-methoxy-4-hydroxyphenyl)-7-phenyl-; 1t-(4-nitro-phenyl)-pent-1-en-3-one; AGN-PC-000QOD; 1t-(4-Nitro-phenyl)-pent-1-en-3-on; 1t-(4-Hydroxy-3-methoxy-phenyl)-7t-phenyl-hepta-1,6-dien-3,5-dion; CTK0B8373; 1t-(4-hydroxy-3-methoxy-phenyl)-7t-phenyl-hepta-1,6-diene-3,5-dione; ACMC-20mxhh; (E)-1-(p-Nitrophenyl)-1-penten-3-on; (E)-1-(4-nitrophenyl)pent-1-en-3-one;
    • 54951-55-2
    • NSC-152772
    • NSC152772
    • (E)-1-(4-nitrophenyl)pent-1-en-3-one
    • Inchi: 1S/C11H11NO3/c1-2-11(13)8-5-9-3-6-10(7-4-9)12(14)15/h3-8H,2H2,1H3/b8-5+
    • InChI Key: UXKOHIVGWGOZBF-VMPITWQZSA-N
    • SMILES: O=C(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])CC

Computed Properties

  • Exact Mass: 205.07393
  • Monoisotopic Mass: 205.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.9A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.19
  • Boiling Point: 335.1°C at 760 mmHg
  • Flash Point: 155.4°C
  • Refractive Index: 1.587
  • PSA: 60.21
  • LogP: 3.11030
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